(4-Ethoxy-2-oxo-2,5-dihydro-pyrrol-1-YL)-acetic acid
Overview
Description
(4-Ethoxy-2-oxo-2,5-dihydro-pyrrol-1-YL)-acetic acid, also known as Etodolac, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain and inflammation. It was first introduced in the United States in 1991, and since then, it has gained popularity due to its effectiveness and low risk of side effects.
Mechanism of Action
(4-Ethoxy-2-oxo-2,5-dihydro-pyrrol-1-YL)-acetic acid works by inhibiting the activity of an enzyme called cyclooxygenase (COX). COX is responsible for the production of prostaglandins, which are responsible for inflammation and pain. By inhibiting COX, this compound reduces the production of prostaglandins, which results in a reduction in inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as improve joint function in patients with osteoarthritis and rheumatoid arthritis. This compound has also been shown to have a low risk of side effects, making it a safe and effective treatment option for many patients.
Advantages and Limitations for Lab Experiments
(4-Ethoxy-2-oxo-2,5-dihydro-pyrrol-1-YL)-acetic acid has several advantages for lab experiments. It is easy to synthesize and has a low risk of side effects, making it a safe and effective treatment option for many patients. However, this compound may not be effective in all patients, and its effectiveness may vary depending on the condition being treated.
Future Directions
There are several future directions for research on (4-Ethoxy-2-oxo-2,5-dihydro-pyrrol-1-YL)-acetic acid. One area of research is the development of new formulations of the drug that can be more easily absorbed by the body. Another area of research is the identification of new targets for the drug, which could lead to the development of new treatments for a variety of conditions. Additionally, research is needed to better understand the long-term effects of this compound on the body, as well as its potential interactions with other drugs.
Synthesis Methods
(4-Ethoxy-2-oxo-2,5-dihydro-pyrrol-1-YL)-acetic acid is synthesized by a process called acylation. In this process, a compound called 2,5-dihydro-pyrrole is acylated with ethyl acetoacetate to produce the intermediate compound this compound ethyl ester. This intermediate is then hydrolyzed with an aqueous solution of sodium hydroxide to produce the final product, this compound.
Scientific Research Applications
(4-Ethoxy-2-oxo-2,5-dihydro-pyrrol-1-YL)-acetic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to be effective in treating a variety of conditions, including osteoarthritis, rheumatoid arthritis, and acute pain. This compound works by inhibiting the production of prostaglandins, which are responsible for inflammation and pain.
properties
IUPAC Name |
2-(3-ethoxy-5-oxo-2H-pyrrol-1-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO4/c1-2-13-6-3-7(10)9(4-6)5-8(11)12/h3H,2,4-5H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDSOKXOTPDAKNA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=O)N(C1)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70566108 |
Source
|
| Record name | (4-Ethoxy-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70566108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
142274-08-6 |
Source
|
| Record name | (4-Ethoxy-2-oxo-2,5-dihydro-1H-pyrrol-1-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70566108 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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